Cas no 65487-32-3 (2-(3-Fluorophenyl)propanoic acid)

• Product Name: 2-(3-Fluorophenyl)propanoic acid
• CAS No: 65487-32-3
• Molecular Formula: C₉H₉O₂F
• Molecular Weight: 168.16496
• CID: 1015744
• PubChem ID: 12399265

2-(3-Fluorophenyl)propanoic acid Properties

Names and Identifiers

• 2-(3-Fluorophenyl)propanoic acid
• 65487-32-3
• G35628
• Benzeneacetic acid, 3-fluoro-a-methyl-
• AKOS008146335
• DB-346068
• DTXSID30496391
• Z792377330
• 2-(3-Fluorophenyl)propanoicacid
• (3-Fluoro-2-methyl-phenyl)-acetic acid
• EN300-90542
• SCHEMBL2183822
• 3-fluoro-2-methylphenylaceticacid
• XHPMSYWCKADLPJ-UHFFFAOYSA-N

• InChIKey： XHPMSYWCKADLPJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9FO2/c1-6(9(11)12)7-3-2-4-8(10)5-7/h2-6H,1H3,(H,11,12)
• SMILES： CC(C1=CC(=CC=C1)F)C(=O)O

Computed Properties

• Exact Mass: 168.05865769g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.05865769g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų